3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C18H10BrN3O2S/c19-15-3-1-2-12(9-15)8-14(10-20)18-21-17(11-25-18)13-4-6-16(7-5-13)22(23)24/h1-9,11H/b14-8+
• InChI Key: UKBKZCYWQCQLSQ-RIYZIHGNSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC(=C1)Br)/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H10BrN3O2S
• Molecular Weight: 412.3 g/mol

Description

3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile, also known as BNTX, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is a potent and selective antagonist of the δ-opioid receptor, a G protein-coupled receptor that is involved in pain regulation and addiction.

Mechanism of Action

3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile acts as a competitive antagonist of the δ-opioid receptor, binding to the receptor and preventing the activation of downstream signaling pathways. This results in the inhibition of the analgesic and addictive effects of δ-opioid receptor agonists, without affecting other opioid receptor subtypes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of pain signaling, the prevention of opioid-induced tolerance and dependence, and the modulation of mood and anxiety. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory pain conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile for lab experiments is its high potency and selectivity for the δ-opioid receptor, which allows for precise manipulation of this receptor subtype without affecting other opioid receptor subtypes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile, including the development of novel pain medications and addiction treatments based on its δ-opioid receptor antagonism. Other potential areas of research include the investigation of this compound's anti-inflammatory effects and its potential use in the treatment of inflammatory pain conditions. Additionally, further studies are needed to fully understand the physiological and biochemical effects of this compound and its potential therapeutic applications.

Scientific Research Applications

3-(3-bromophenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acrylonitrile has been widely studied in the field of opioid research due to its potent and selective antagonism of the δ-opioid receptor. This receptor subtype is involved in a variety of physiological processes, including pain regulation, mood, and addiction. This compound has been shown to be effective in blocking the analgesic and addictive effects of δ-opioid receptor agonists, making it a promising target for the development of novel pain medications and addiction treatments.